Cas no 1212232-32-0 (4-(4-chlorophenyl)-6-hydroxy-1-methyl-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)-1,3-diazinan-2-one)

• Product Name: 4-(4-chlorophenyl)-6-hydroxy-1-methyl-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)-1,3-diazinan-2-one
• CAS No: 1212232-32-0
• Molecular Formula: C₁₇H₁₄ClF₃N₂O₃S
• Molecular Weight: 418.817872524261
• CID: 5904959
• PubChem ID: 3621452

4-(4-chlorophenyl)-6-hydroxy-1-methyl-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)-1,3-diazinan-2-one Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4-(4-chlorophenyl)tetrahydro-6-hydroxy-1-methyl-5-(2-thienylcarbonyl)-6-(trifluoromethyl)-
• 4-(4-chlorophenyl)-6-hydroxy-1-methyl-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)-1,3-diazinan-2-one
• Z56796353
• 4-(4-chlorophenyl)-6-hydroxy-1-methyl-5-(thiophen-2-ylcarbonyl)-6-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one
• 4-(4-chlorophenyl)-6-hydroxy-1-methyl-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one
• 1212232-32-0
• CCG-20636
• F1079-0244
• SR-01000082709-1
• AKOS001023099
• SR-01000082709

• InChIKey： OUQNHAQKSAJYBY-UHFFFAOYSA-N
• Inchi： 1S/C17H14ClF3N2O3S/c1-23-15(25)22-13(9-4-6-10(18)7-5-9)12(16(23,26)17(19,20)21)14(24)11-3-2-8-27-11/h2-8,12-13,26H,1H3,(H,22,25)
• SMILES： C1(=O)N(C)C(O)(C(F)(F)F)C(C(C2SC=CC=2)=O)C(C2=CC=C(Cl)C=C2)N1

Computed Properties

• Exact Mass: 418.0365757g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 418.0365757g/mol
• Heavy Atom Count: 27
• Complexity: 601
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Boiling Point: 579.7±50.0 °C(Predicted)
• pka: 10.29±0.70(Predicted)
• Density: 1.489±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones